7-Acetyl-1,1,2,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene

• CAS RN: 86603-96-5
• Molecular Formula: C18H26O
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 1-(3,5,5,7,8,8-hexamethyl-6,7-dihydronaphthalen-2-yl)ethanone
• InChI: InChI=1S/C18H26O/c1-11-8-15-16(9-14(11)13(3)19)18(6,7)12(2)10-17(15,4)5/h8-9,12H,10H2,1-7H3
• InChI Key: WEZHTJYROPVQEX-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2=C(C1(C)C)C=C(C(=C2)C)C(=O)C)(C)C

Description

7-Acetyl-1,1,2,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C18H26O and its molecular weight is 258.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution 1,1,2,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene (21.0 g; 0.097 mol) and acetyl chloride (8.0 g; 0.102 mol) in dichloroethane (60 g), anhydrous aluminum chloride (14.9 g; 0.112 mol) was added, and the resulting mixture was stirred at room temperature for 1 hour. The reaction mixture was treated with dilute hydrochloric acid. The organic layer was separated, washed with dilute hydrochloric acid, saturated sodium carbonate solution and saturated sodium chloride solution, dried and concentrated to give 7-acetyl-1,1,2,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene (19.3 g; 0.075 mol; 77%). B.P., 109° C./0.2 mmHg. M.P., 61.5°-62.5° C.